Cas no 103982-03-2 (Benzoic acid,2-[[[(1,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester)

• Product Name: Benzoic acid,2-[[[(1,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester
• CAS No: 103982-03-2
• MF: C₁₇H₂₈NO₅P
• MW: 357.381686210632
• CID: 217202
• PubChem ID: 190642
• Update Time: 2025-04-19

Benzoic acid,2-[[[(1,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[[(1,2-dimethylpropyl)amino]ethoxyphosphinyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-[ethoxy-(3-methylbutan-2-ylamino)phosphoryl]oxybenzoate
• DTXSID10908705
• Benzoic acid, 2-((((1,2-dimethylpropyl)amino)phosphinyl)oxy)-, 1-methylethyl ester
• 103982-03-2
• propan-2-yl 2-({ethoxy[(3-methylbutan-2-yl)amino]phosphoryl}oxy)benzoate

• Inchi： 1S/C17H28NO5P/c1-7-21-24(20,18-14(6)12(2)3)23-16-11-9-8-10-15(16)17(19)22-13(4)5/h8-14H,7H2,1-6H3,(H,18,20)
• InChI Key： UHZCXZWEORAKCA-UHFFFAOYSA-N
• SMILES： P(NC(C)C(C)C)(=O)(OCC)OC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

• Exact Mass: 357.17064
• Monoisotopic Mass: 357.17050999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86